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Compound of Interest

Compound Name: Aspergillic acid

Cat. No.: B1200694

Essential Safety and Handling Guide for
Aspergillic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Aspergillic acid, a known antibiotic and antifungal agent.[1] Adherence to these procedures is
vital to ensure a safe laboratory environment.

Hazard Identification and Safety Data

Aspergillic acid and its analogs, such as Neohydroxyaspergillic acid, present several
hazards. Neohydroxyaspergillic acid is harmful if swallowed and is very toxic to aquatic life
with long-lasting effects.[2] The toxicity of aspergillic acid is primarily due to its hydroxamic
acid functionality, which can chelate important physiological ions.[1]

GHS Hazard Statements for Related Compounds:
e H302: Harmful if swallowed.[2]
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

e H410: Very toxic to aquatic life with long lasting effects.[2]

Physical and Chemical Properties of
Aspergillic Acid

Molecular Formula C12H20N202[1]

Molar Mass 224.304 g-mol-1[1]
Appearance Pale yellow needles[1]
Melting Point 98 °C (208 °F; 371 K)[1]
Density 1.163 g/cm3 [1]

Occupational Exposure Limits

OSHA PEL No data available
ACGIH TLV No data available
NIOSH REL No data available

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
equipment is mandatory when handling Aspergillic acid.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields.[2] In situations
with a high risk of splashing, a
face shield should be worn in

addition to goggles.[3][4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Nitrile or butyl rubber gloves.[4]
[5] Gloves must be inspected
for integrity before each use
and disposed of as
contaminated waste after
handling the acid.[3]

Prevents skin contact, which

can cause irritation.

Body Protection

A complete chemical-resistant
suit or, at a minimum, a lab
coat and a chemical-resistant
apron.[3][6] Impervious
clothing is recommended.[2]
For higher risk activities,
consider flame-retardant and

antistatic protective clothing.[3]

Protects the skin from

accidental spills and splashes.

Respiratory Protection

For low-level exposure to dust,
a P95 (US) or P1 (EU)
particulate respirator is
advised.[3] For higher potential
exposures, use respirator
cartridges rated for organic
vapors and acid gases (e.qg.,
OV/AG/P99 in the US or
ABEK-P2 in the EU).[3]

Prevents inhalation of dust or
aerosols, which may cause

respiratory irritation.

Footwear

Chemical-resistant boots. Pant
legs should be worn outside
the boots to prevent chemicals

from entering.[7]

Protects feet from spills.
Leather and canvas shoes are
not suitable as they can
absorb and retain the

chemical.[7]
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Operational Plan: Handling and Storage Protocols

Preparation and Handling:

o Ventilation: Always handle Aspergillic acid in a well-ventilated area, preferably within a
certified chemical fume hood.[2][3]

o Pre-Handling Check: Before starting any work, ensure that an eyewash station and safety
shower are accessible and operational.[2][8] Inspect all PPE for damage.

o Handling: Avoid direct contact with skin and eyes.[3][8] Do not breathe in dust or aerosols.[2]
[3] Prohibit eating, drinking, and smoking in the handling area.[2]

o Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[2][3]

Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][3][8]

 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[2]

» Keep away from direct sunlight and all sources of ignition.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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